Cas no 365996-71-0 (Methyl 2-bromo-4-(2-methoxy-2-oxoethyl)thiazole-5-carboxylate)

• Product Name: Methyl 2-bromo-4-(2-methoxy-2-oxoethyl)thiazole-5-carboxylate
• CAS No: 365996-71-0
• MF: C₈H₈BrNO₄S
• MW: 294.122420310974
• MDL: MFCD13195322
• CID: 1081652
• PubChem ID: 22934839
• Update Time: 2025-11-02

Methyl 2-bromo-4-(2-methoxy-2-oxoethyl)thiazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-bromo-4-(2-methoxy-2-oxoethyl)thiazole-5-carboxylate
• methyl 2-bromo-4-(2-methoxy-2-oxoethyl)-1,3-thiazole-5-carboxylate
• FMLBJOMKVCNUEY-UHFFFAOYSA-N
• AX8280285
• methyl 2-bromo-5-methoxycarbonylthiazole-4-acetate
• methyl 2-bromo-5-methoxycarbonyl-thiazole-4-acetate
• SCHEMBL741624
• 365996-71-0
• AS-71141
• DB-114718
• C74886
• Methyl2-bromo-4-(2-methoxy-2-oxoethyl)thiazole-5-carboxylate
• A913632
• DTXSID90629087
• AKOS022174636
• CS-0150715
• MFCD13195322

• MDL： MFCD13195322
• Inchi： 1S/C8H8BrNO4S/c1-13-5(11)3-4-6(7(12)14-2)15-8(9)10-4/h3H2,1-2H3
• InChI Key： FMLBJOMKVCNUEY-UHFFFAOYSA-N
• SMILES： BrC1=NC(=C(C(=O)OC)S1)CC(=O)OC

Computed Properties

• Exact Mass: 292.93600
• Monoisotopic Mass: 292.93574g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 93.7
• XLogP3: 2

Experimental Properties

• Boiling Point: 369°C at 760 mmHg
• PSA: 93.73000
• LogP: 1.40770

Methyl 2-bromo-4-(2-methoxy-2-oxoethyl)thiazole-5-carboxylate Security Information

• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Inert atmosphere,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazolecarboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles Thiazolecarboxylic acids and derivatives

Additional information on Methyl 2-bromo-4-(2-methoxy-2-oxoethyl)thiazole-5-carboxylate

Comprehensive Guide to Methyl 2-bromo-4-(2-methoxy-2-oxoethyl)thiazole-5-carboxylate (CAS No. 365996-71-0)

Methyl 2-bromo-4-(2-methoxy-2-oxoethyl)thiazole-5-carboxylate (CAS No. 365996-71-0) is a specialized thiazole derivative with significant applications in pharmaceutical and agrochemical research. This compound, often referred to in abbreviated forms such as methyl bromo-methoxyoxoethyl thiazole carboxylate, is gaining attention due to its unique structural properties and versatility in synthetic chemistry. Researchers and industry professionals frequently search for details about its synthesis methods, physicochemical properties, and potential applications, making it a trending topic in organic chemistry discussions.

The molecular structure of Methyl 2-bromo-4-(2-methoxy-2-oxoethyl)thiazole-5-carboxylate features a thiazole ring substituted with a bromo group, a methoxy-oxoethyl moiety, and a methyl carboxylate functional group. This combination of substituents enhances its reactivity, making it a valuable intermediate in the synthesis of more complex molecules. Recent studies highlight its role in developing bioactive compounds, particularly in the design of antimicrobial agents and enzyme inhibitors. The compound’s CAS number 365996-71-0 is often used in patent filings and scientific literature, underscoring its industrial relevance.

One of the most searched questions about Methyl 2-bromo-4-(2-methoxy-2-oxoethyl)thiazole-5-carboxylate relates to its solubility and stability under various conditions. Laboratory tests indicate that it is soluble in common organic solvents like dichloromethane, ethanol, and dimethyl sulfoxide (DMSO), but exhibits limited solubility in water. Its stability is pH-dependent, with optimal storage recommended in cool, dry environments to prevent degradation. These properties are critical for researchers optimizing reaction conditions or scaling up production processes.

In the pharmaceutical sector, Methyl 2-bromo-4-(2-methoxy-2-oxoethyl)thiazole-5-carboxylate serves as a key building block for drug discovery. Its thiazole core is a common motif in drugs targeting inflammatory diseases and metabolic disorders. Recent publications have explored its utility in creating small-molecule inhibitors for kinases and other therapeutic targets. Additionally, agrochemical researchers are investigating its derivatives for crop protection applications, leveraging its potential to disrupt pest metabolic pathways.

The synthesis of Methyl 2-bromo-4-(2-methoxy-2-oxoethyl)thiazole-5-carboxylate typically involves multi-step organic reactions, including bromination and esterification. Advanced techniques like HPLC purification are often employed to achieve high purity, which is essential for research reproducibility. Analytical data, such as NMR spectra and mass spectrometry results, are widely shared in academic circles to verify its structural integrity. These details are highly sought after by chemists troubleshooting synthesis protocols or validating compound identity.

Market trends indicate growing demand for Methyl 2-bromo-4-(2-methoxy-2-oxoethyl)thiazole-5-carboxylate, driven by expanding R&D investments in precision medicine and sustainable agriculture. Suppliers often list it under categories like heterocyclic compounds or pharmaceutical intermediates, with pricing influenced by purity levels and batch sizes. Environmental and regulatory considerations also shape its commercial availability, as manufacturers adhere to green chemistry principles to minimize waste and hazardous byproducts.

For researchers seeking alternatives or analogs, Methyl 2-bromo-4-(2-methoxy-2-oxoethyl)thiazole-5-carboxylate is compared to other thiazole-based intermediates like methyl thiazole carboxylates or bromo-substituted thiazoles. Such comparisons often focus on reactivity differences, cost-effectiveness, and scalability. Online forums and scientific databases frequently feature discussions about optimizing its use in cross-coupling reactions or catalyzed transformations, reflecting its dynamic role in modern synthetic chemistry.

In conclusion, Methyl 2-bromo-4-(2-methoxy-2-oxoethyl)thiazole-5-carboxylate (CAS No. 365996-71-0) is a multifaceted compound with broad utility in life sciences and material innovation. Its structural versatility, coupled with detailed documentation of its synthetic pathways and applications, makes it a staple in high-impact research. As interest in tailored molecular architectures grows, this compound will likely remain a focal point for interdisciplinary advancements.